Cas no 447415-80-7 (2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one)

• Product Name: 2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one
• CAS No: 447415-80-7
• MF: C₈H₅BrN₄O₃
• MW: 285.054300069809
• MDL: MFCD30471466
• CID: 2951718
• Update Time: 2025-10-28

2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-氨基-8-溴-6-硝基-4(1H)喹唑啉酮
• 2-amino-8-bromo-6-nitroquinazolin-4(1H)-one
• 2-Amino-8-bromo-6-nitro-4(1h)-quinazolinone
• F15784
• 4(1H)-Quinazolinone,2-amino-8-bromo-6-nitro-
• 4(1H)-Quinazolinone, 2-amino-8-bromo-6-nitro-
• 2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one

• MDL： MFCD30471466
• Inchi： 1S/C8H5BrN4O3/c9-5-2-3(13(15)16)1-4-6(5)11-8(10)12-7(4)14/h1-2H,(H3,10,11,12,14)
• InChI Key： UEYHERHEDJXYTM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(NC(N)=NC=21)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 367
• XLogP3: 0.6
• Topological Polar Surface Area: 113

Additional information on 2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one

2-Amino-8-Bromo-6-Nitro-1,4-Dihydroquinazolin-4-One: A Comprehensive Overview

The compound with CAS No. 447415-80-7, known as 2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinazolinone class of heterocyclic compounds, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of 2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one is characterized by a quinazolinone core with substituents at positions 2, 6, and 8, which contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the amino group at position 2 and the nitro group at position 6 in 2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one suggests potential redox activity and reactivity, which are crucial for its biological effects. Additionally, the bromine substituent at position 8 introduces electron-withdrawing effects, further modulating the electronic properties of the molecule.

The synthesis of 2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies, including condensation reactions and nitration techniques, to construct this complex molecule. The optimization of these synthetic routes has been a focal point in recent studies, with a particular emphasis on improving efficiency and reducing environmental impact.

One of the most promising applications of 2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one lies in its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. Furthermore, its nitro group may play a role in inducing oxidative stress in cancer cells, leading to apoptosis.

Beyond its therapeutic applications, 2-amino-8-bromo-6-nitro-1,4-dihydroquinazolin-4-one has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has focused on understanding its photophysical properties and how they can be harnessed for advanced materials applications.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of 2-amino-8-bromo-6-nitro-quinoxalinone derivatives like this compound. These techniques provide detailed insights into the molecular structure and help validate the outcomes of synthetic procedures.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of 2-amino-8-bromo-quinoxalinone derivatives in biological systems. Understanding how these molecules interact with cellular components at a molecular level is crucial for optimizing their therapeutic potential. Additionally, efforts are being made to explore their combinatorial effects with other drugs to enhance efficacy and reduce resistance in cancer treatment.

In conclusion, 2-amino-quinoxalinone derivatives like CAS No. 447415–80–7 represent a promising class of compounds with diverse applications across multiple disciplines. Their unique chemical properties and biological activities make them valuable tools for advancing both medicinal chemistry and materials science. As research continues to uncover new insights into their mechanisms and potentials, these compounds are poised to play an increasingly important role in future innovations.